Cas no 589-26-4 (2-Propenoic acid, 3-(2-furanyl)-, butyl ester)

• Product Name: 2-Propenoic acid, 3-(2-furanyl)-, butyl ester
• CAS No: 589-26-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 340430
• Update Time: 2024-01-28

2-Propenoic acid, 3-(2-furanyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-furanyl)-, butyl ester
• butyl 3-(furan-2-yl)prop-2-enoate

• Inchi： 1S/C11H14O3/c1-2-3-8-14-11(12)7-6-10-5-4-9-13-10/h4-7,9H,2-3,8H2,1H3/b7-6+
• InChI Key： LKRMNIAHVIWPKN-VOTSOKGWSA-N
• SMILES： C(OCCCC)(=O)/C=C/C1=CC=CO1

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 39.4A^2

Experimental Properties

• PSA: 39.44